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Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 2-Methoxyethyldiethylamine, a tertiary
amine with potential applications in organic synthesis and materials science. Due to the limited
availability of experimental data for this specific compound, this document integrates confirmed
information with expert analysis of analogous structures and predictive modeling to offer a
robust technical resource for the scientific community.

Introduction

2-Methoxyethyldiethylamine, with the Chemical Abstracts Service (CAS) number 34166-03-5,
IS a substituted amine featuring both ether and tertiary amine functional groups. Its structure
suggests potential utility as a ligand, a catalyst in polymerization reactions, or as a building
block in the synthesis of more complex molecules, including pharmacologically active
compounds. The presence of the methoxyethyl group can influence its solubility, basicity, and
steric profile compared to simpler trialkylamines.
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Physicochemical Properties

Precise experimental data for the physicochemical properties of 2-Methoxyethyldiethylamine
are not readily available in published literature. However, based on its molecular structure and
data from analogous compounds, we can estimate its key properties.

Property Value Source/Method

CAS Number 34166-03-5 [1]

Molecular Formula C7H17NO [1]

Molecular Weight 131.22 g/mol [1]

Appearance Colorless to pale yellow liquid Analogous Compounds
(predicted)

Boiling Point ~140-160 °C (estimated) Structure-based estimation

Density ~0.85 - 0.90 g/mL (estimated) Structure-based estimation

Refractive Index ~1.42 - 1.44 (estimated) Structure-based estimation

Solubilit Soluble in water and common Presence of polar functional
olubility . _
organic solvents (predicted) groups

pKa (conjugate acid) 9.5 - 10.5 (estimated) Analogous tertiary amines

Spectral Characterization (Predicted)

Detailed experimental spectra for 2-Methoxyethyldiethylamine are not currently available in
public databases. The following sections provide predicted spectral data based on the
compound's structure, which can serve as a guide for characterization.

'H NMR Spectroscopy

The proton NMR spectrum of 2-Methoxyethyldiethylamine is expected to show distinct
signals corresponding to the different proton environments in the molecule.

e 00.9-1.1 ppm (t, 6H): Methyl protons of the two ethyl groups.
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0 2.4-2.6 ppm (q, 4H): Methylene protons of the two ethyl groups adjacent to the nitrogen.

0 2.6-2.8 ppm (t, 2H): Methylene protons adjacent to the nitrogen on the methoxyethyl chain.

0 3.3-3.4 ppm (s, 3H): Methyl protons of the methoxy group.

0 3.4-3.6 ppm (t, 2H): Methylene protons adjacent to the oxygen on the methoxyethyl chain.

3C NMR Spectroscopy

The carbon NMR spectrum will provide further confirmation of the carbon skeleton.

0 11-13 ppm: Methyl carbons of the ethyl groups.

0 47-49 ppm: Methylene carbons of the ethyl groups adjacent to the nitrogen.

0 52-54 ppm: Methylene carbon adjacent to the nitrogen on the methoxyethyl chain.

0 58-60 ppm: Methyl carbon of the methoxy group.

0 70-72 ppm: Methylene carbon adjacent to the oxygen on the methoxyethyl chain.

Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying the key functional groups present in the molecule.

2970-2800 cm~1 (strong): C-H stretching vibrations of the alkyl groups.

1470-1450 cm~! (medium): C-H bending vibrations.

1120-1080 cm~? (strong): C-O-C stretching vibration of the ether linkage, a characteristic
band for this functional group.

1260-1000 cm~* (medium): C-N stretching vibrations of the tertiary amine.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) would likely lead to fragmentation patterns
characteristic of amines and ethers.
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e Molecular lon (M+): A peak at m/z = 131, corresponding to the molecular weight of the
compound.

» Alpha-Cleavage: The most significant fragmentation for amines is the cleavage of the C-C
bond alpha to the nitrogen atom. This would result in a prominent fragment ion. The largest
substituent is preferentially lost, leading to a base peak at m/z 86 ([M-CH2CHs]*) or a
significant peak at m/z 102 ([M-Cz2Hs]*).

o Ether Fragmentation: Cleavage of the C-O bond or C-C bonds adjacent to the oxygen can

also occuir.

Synthesis and Reactivity
Proposed Synthesis Workflow

A common and effective method for the synthesis of 2-Methoxyethyldiethylamine is the
Williamson ether synthesis followed by amination, or direct alkylation of diethylamine.

Figure 1: Proposed synthesis workflow for 2-Methoxyethyldiethylamine.

Step-by-Step Protocol:

o Synthesis of 2-Methoxyethanol: In a reaction vessel equipped with a stirrer and a condenser,
dissolve sodium metal in an excess of methanol to prepare sodium methoxide. Slowly add 2-
chloroethanol to the solution at a controlled temperature. The reaction is typically refluxed to
ensure complete conversion. After the reaction, the excess methanol is removed under
reduced pressure, and the product, 2-methoxyethanol, is isolated.

» Chlorination of 2-Methoxyethanol: 2-Methoxyethanol is then reacted with a chlorinating
agent, such as thionyl chloride, to produce 1-chloro-2-methoxyethane. This reaction is
typically performed in an inert solvent and at a low temperature to control the reactivity of
thionyl chloride.

o Amination of 1-Chloro-2-methoxyethane: The final step involves the nucleophilic substitution
of the chloride in 1-chloro-2-methoxyethane with diethylamine. The reaction is usually carried
out in a sealed vessel at an elevated temperature to facilitate the reaction. An excess of
diethylamine can be used to act as both the nucleophile and the base to neutralize the HCI
formed. The final product, 2-Methoxyethyldiethylamine, is then purified by distillation.
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Reactivity Profile

o Basicity: As a tertiary amine, 2-Methoxyethyldiethylamine is a Brgnsted-Lowry base and
can be protonated by acids to form the corresponding ammonium salt.

» Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a good nucleophile,
capable of reacting with electrophiles.

e Ligand Formation: The presence of both nitrogen and oxygen atoms allows for the potential
of this molecule to act as a bidentate ligand in coordination chemistry.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Methoxyethyldiethylamine is not readily available.
Therefore, the following safety information is based on the GHS classifications of structurally
similar compounds, such as other tertiary amines and ethers.[2][3]

Predicted GHS Hazard Classifications:

Flammable Liquids: Category 2 or 3.

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4.

Skin Corrosion/Irritation: Category 1B or 2.

Serious Eye Damage/Eye Irritation: Category 1.

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Keep away from heat, sparks, and open flames.

Avoid contact with skin, eyes, and clothing.

In case of contact, immediately flush the affected area with copious amounts of water.
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Potential Applications

While specific applications for 2-Methoxyethyldiethylamine are not widely documented, its
structural features suggest potential uses in several areas of research and development:

Catalysis: As a tertiary amine, it could be employed as a base catalyst in various organic
transformations.

e Polymer Chemistry: It may serve as a catalyst or a chain transfer agent in polymerization
processes.

o Pharmaceutical Synthesis: The methoxyethylamino moiety is present in some
pharmaceutical compounds, suggesting its potential as a synthetic intermediate.

o Materials Science: Its properties could be exploited in the formulation of ionic liquids or as a
component in functional materials.

Conclusion

2-Methoxyethyldiethylamine is a chemical compound with interesting structural features that
suggest a range of potential applications. While there is a notable lack of experimentally
determined data for this specific molecule, this guide provides a comprehensive overview
based on its confirmed molecular identity, predictive modeling, and the known properties of
analogous compounds. It is intended to serve as a valuable resource for researchers and
professionals, enabling them to better understand and safely handle this compound in their
work. Further experimental investigation into the properties and reactivity of 2-
Methoxyethyldiethylamine is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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